Cas no 1806902-68-0 (3-Amino-2-(difluoromethyl)-5-nitropyridine-4-carboxaldehyde)

• Product Name: 3-Amino-2-(difluoromethyl)-5-nitropyridine-4-carboxaldehyde
• CAS No: 1806902-68-0
• MF: C₇H₅F₂N₃O₃
• MW: 217.129708051682
• CID: 4857108
• Update Time: 2025-07-21

3-Amino-2-(difluoromethyl)-5-nitropyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(difluoromethyl)-5-nitropyridine-4-carboxaldehyde

• Inchi： 1S/C7H5F2N3O3/c8-7(9)6-5(10)3(2-13)4(1-11-6)12(14)15/h1-2,7H,10H2
• InChI Key： LGSCGMYNPBILFN-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C=O)C(=CN=1)[N+](=O)[O-])N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 258
• XLogP3: 0.7
• Topological Polar Surface Area: 102

Additional information on 3-Amino-2-(difluoromethyl)-5-nitropyridine-4-carboxaldehyde

Introduction to 3-Amino-2-(difluoromethyl)-5-nitropyridine-4-carboxaldehyde (CAS No. 1806902-68-0)

3-Amino-2-(difluoromethyl)-5-nitropyridine-4-carboxaldehyde is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1806902-68-0, represents a fascinating example of how structural modifications can enhance biological activity and therapeutic potential. The presence of multiple functional groups, including an amino group, a difluoromethyl substituent, a nitro group, and an aldehyde moiety, makes this molecule a versatile scaffold for drug discovery and development.

The 3-amino-2-(difluoromethyl)-5-nitropyridine-4-carboxaldehyde structure is particularly intriguing due to its potential applications in the synthesis of novel bioactive molecules. The nitropyridine core is a well-known pharmacophore that has been extensively studied for its role in various biological processes. The introduction of a difluoromethyl group at the 2-position and an aldehyde group at the 4-position further modulates the electronic properties and reactivity of the molecule, opening up possibilities for diverse chemical transformations.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability, lipophilicity, and binding affinity to biological targets. The difluoromethyl group, in particular, has been shown to improve the pharmacokinetic properties of drug candidates by increasing their resistance to metabolic degradation. This feature makes 3-amino-2-(difluoromethyl)-5-nitropyridine-4-carboxaldehyde a promising intermediate for the development of next-generation therapeutics.

The aldehyde functionality at the 4-position of the pyridine ring provides a reactive site for further derivatization, allowing chemists to explore a wide range of chemical modifications. Aldehydes are well-known for their ability to participate in condensation reactions with various nucleophiles, including amines, hydrazines, and alcohols. This reactivity makes 3-amino-2-(difluoromethyl)-5-nitropyridine-4-carboxaldehyde a valuable building block for constructing more complex molecular architectures.

One of the most compelling aspects of this compound is its potential role in the development of small-molecule inhibitors for therapeutic targets associated with human diseases. The nitro group in the pyridine ring can serve as a hydrogen bond acceptor or donor, influencing both the binding affinity and selectivity of drug candidates. Additionally, the presence of an amino group allows for further functionalization through amide bond formation, which is a common strategy in drug design.

Recent studies have highlighted the importance of fluorinated pyridines in medicinal chemistry. For instance, compounds containing fluorinated pyridine moieties have been reported to exhibit improved pharmacological properties compared to their non-fluorinated counterparts. The difluoromethyl group in 3-amino-2-(difluoromethyl)-5-nitropyridine-4-carboxaldehyde is expected to contribute to these beneficial effects by enhancing receptor binding and reducing off-target interactions.

The synthesis of 3-amino-2-(difluoromethyl)-5-nitropyridine-4-carboxaldehyde involves multiple steps that require careful optimization to ensure high yield and purity. Key synthetic strategies may include nucleophilic substitution reactions, reduction processes, and protecting group chemistry. The use of advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions can also be employed to improve efficiency and selectivity.

In conclusion, 3-amino-2-(difluoromethyl)-5-nitropyridine-4-carboxaldehyde (CAS No. 1806902-68-0) represents a structurally complex and functionally diverse compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive scaffold for developing novel bioactive molecules with improved pharmacological properties. As research in fluorinated compounds continues to advance, compounds like this are likely to play an increasingly important role in the discovery and development of new therapeutic agents.